![molecular formula C17H18BrNO4S B1242538 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid](/img/structure/B1242538.png)
2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid
Overview
Description
2-[[4-(4-bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid is a member of biphenyls and an organobromine compound.
Scientific Research Applications
Antibiotic Detection in Agriculture
A study by Adrián et al. (2009) developed a highly sensitive enzyme-linked immunosorbent assay (ELISA) for detecting a wide range of sulfonamide antibiotic congeners in milk samples. This research utilized antibodies raised against compounds with aminobenzenesulfonylamino moieties, similar in structure to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. The assay was designed using theoretical calculations and molecular modeling, highlighting the importance of this compound in developing sensitive detection methods for antibiotics in food products (Adrián et al., 2009).
Organometallic Chemistry
Zábranský et al. (2018) conducted research on the synthesis, coordination, and catalytic use of organometallic compounds involving sulfonate anions, including those structurally similar to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. This study underscores the compound's relevance in creating complex organometallic structures, which are crucial in various catalytic processes (Zábranský, Císařová, & Štěpnička, 2018).
Bromophenol Derivatives in Marine Algae
Research by Zhao et al. (2004) on bromophenol derivatives from red algae Rhodomela confervoides included compounds structurally related to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. This study contributes to understanding the diversity of bromophenol compounds in marine organisms and their potential applications in pharmaceuticals and biotechnology (Zhao et al., 2004).
Medicinal Chemistry and Drug Development
A study by O'Brien et al. (2000) explored the structure-activity relationships of biphenylsulfonamide derivatives, including those similar to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. This research is significant in the development of new pharmaceuticals, particularly in identifying potent inhibitors for matrix metalloproteinases, which are key targets in cancer therapy and other diseases (O'Brien et al., 2000).
Analytical Chemistry
In analytical chemistry, Nohira et al. (1986) conducted studies on the optical resolution of compounds similar to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. Their research provides insights into the methods for separating and analyzing chiral compounds, which is crucial in the pharmaceutical industry for the production of enantiomerically pure drugs (Nohira et al., 1986).
properties
IUPAC Name |
2-[[4-(4-bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO4S/c1-11(2)16(17(20)21)19-24(22,23)15-9-5-13(6-10-15)12-3-7-14(18)8-4-12/h3-11,16,19H,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJOCABIDMCKCEG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NS(=O)(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.